Cas no 2172040-29-6 (3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• CAS No: 2172040-29-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6355030
• PubChem ID: 165958918
• Update Time: 2025-09-19

3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• 2172040-29-6
• 3-{1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}propanoic acid
• EN300-1543645

• Inchi： 1S/C27H32N2O5/c1-3-27(4-2,25(32)29-15-18(16-29)13-14-24(30)31)28-26(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： ZZDLBBMLVCCDGK-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid

Introduction to 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic Acid (CAS No. 2172040-29-6)

3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid, identified by its CAS number 2172040-29-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its azetidinyl and flurorenyl substituents, suggests potential applications in the design of novel therapeutic agents.

The molecular framework of 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a flurorenyl methoxycarbonyl moiety not only enhances the molecular complexity but also imparts specific electronic and steric characteristics that are critical for its biological interactions. Additionally, the azetidinyl ring introduces a cyclic structure that can influence the compound's binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the flurorenyl substituent plays a crucial role in modulating the compound's binding affinity to specific enzymes and receptors. This has opened up new avenues for developing targeted therapies in areas such as oncology and neurology, where precise molecular interactions are essential for therapeutic efficacy.

The synthesis of 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions such as peptide coupling, cyclization, and functional group modifications. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for detailed structural and functional studies.

In vitro studies have begun to reveal the biological profile of this compound. Initial experiments indicate that it exhibits inhibitory activity against certain key enzymes implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in cancer cell proliferation, making it a potential candidate for further development as an anticancer agent. Furthermore, its interaction with neurological targets has also been explored, hinting at potential applications in treating neurodegenerative disorders.

The structural features of 3-{1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-ylyl}propanoic acid also make it an attractive scaffold for structure-based drug design. By leveraging computational methods, researchers can predict how modifications to this core structure might enhance its biological activity or improve its pharmacokinetic properties. This approach allows for the rapid optimization of lead compounds, reducing the time and resources required to bring new drugs to market.

The flurorenyl moiety, in particular, has been identified as a key element in determining the compound's overall activity profile. Its extended π-system can interact favorably with biological targets, while its rigidity provides stability to the molecule. These characteristics make it an ideal component for designing molecules with enhanced binding affinity and selectivity. As research continues, it is expected that additional insights into the role of this substituent will emerge, further refining our understanding of its therapeutic potential.

Evaluation of the metabolic stability of 3-{1-(2-Ethyl)-2-[((9H-fluoren)-9-yloxy-carbonyl)amino]butanoylamino}-azetidinane carboxylic acid is crucial for assessing its suitability as a drug candidate. Studies have been conducted to determine how this compound is processed within living systems, providing valuable information about its potential side effects and duration of action. These metabolic studies are essential for ensuring that the compound behaves predictably in clinical settings and does not undergo undesirable transformations that could compromise its efficacy or safety.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from various fields such as organic chemistry, biochemistry, pharmacology, and computational science. The case of 3-{1-(2-Ethyl)-2-[((9H-fluoren)-9-yloxy-carbonyl)amino]butanoylamino}-azetidinane carboxylic acid exemplifies this collaborative effort. By combining experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates more efficiently than traditional methods alone.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations into its potential use as an anti-inflammatory agent have shown encouraging results in preclinical models. Additionally, explorations into its efficacy against infectious diseases have revealed intriguing possibilities for novel treatments targeting resistant pathogens.

In conclusion, 3-{1-(2-Ethyl)-2-[((9H-fluoren)-9-yloxy-carbonyl)amino]butanoylamino}-azetidinane carboxylic acid (CAS No.2172040-29-6) represents a significant advancement in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound holds great promise for contributing to the development of innovative treatments for various diseases.